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Compound of Interest

Compound Name: Muscone

Cat. No.: B3030776

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized compounds like Muscone. This guide
provides immediate and essential safety protocols, operational plans, and disposal procedures
to foster a secure and efficient research environment. While Muscone is generally not
classified as a hazardous substance, adherence to proper handling practices is crucial to
minimize exposure and maintain experimental integrity.[1][2]

Personal Protective Equipment (PPE)

The appropriate selection and use of Personal Protective Equipment (PPE) is the primary
barrier against chemical exposure in a laboratory setting. The following table summarizes the
recommended PPE for handling Muscone.
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PPE Category Item Specifications

Chemical splash goggles are
Eye and Face Protection Safety Goggles mandatory to protect against

accidental splashes.[1][3]

Nitrile gloves are
recommended for their
resistance to a range of
chemicals. Given the absence
of specific breakthrough time
Hand Protection Disposable Gloves data-l for Muscone, Itis
advisable to change gloves
frequently, especially after
direct contact with the
substance. For prolonged
handling, consider double-

gloving.

A standard, long-sleeved

laboratory coat should be worn
Body Protection Laboratory Coat to protect the skin and

personal clothing from

contamination.[1]

A NIOSH-approved respirator
with an organic vapor cartridge
) ) ) ) ) is recommended if working in
Respiratory Protection Respirator (if required) o
an area with inadequate
ventilation or if there is a

potential for aerosolization.

Operational Plan: A Step-by-Step Guide to Handling
Muscone

A systematic approach to handling Muscone will ensure both safety and the quality of your
research. The following workflow outlines the key stages from preparation to disposal.
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Muscone Handling Workflow
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A logical workflow for the safe handling of Muscone, from initial preparation to final disposal.
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Detailed Experimental Protocol

While a specific, universally applicable experimental protocol for Muscone is not available, the
following general procedure can be adapted for most laboratory applications involving this
compound.

1. Preparation:
e Thoroughly review the Safety Data Sheet (SDS) for Muscone.

o Ensure that the designated work area, typically a chemical fume hood, is clean and
uncluttered.

» Verify that an eyewash station and safety shower are readily accessible.
» Don all required personal protective equipment as outlined in the table above.
2. Handling:

* When weighing or transferring Muscone, perform these actions within a chemical fume hood
to minimize inhalation exposure.

¢ Use clean, compatible glassware and equipment to prevent contamination.

o Avoid direct contact with the skin and eyes.

o Keep containers of Muscone closed when not in use to prevent the release of vapors.
3. Storage:

o Store Muscone in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep it away from sources of heat, sparks, and open flames.

» Store separately from strong oxidizing agents.

Disposal Plan
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As Muscone is not generally classified as hazardous waste, disposal procedures are typically
straightforward. However, it is imperative to adhere to your institution's specific guidelines.

Waste Segregation and Collection:

o Collect all disposable materials that have come into contact with Muscone, such as gloves,
pipette tips, and paper towels, in a designated, clearly labeled waste container.

e Unused or excess Muscone should be collected in a separate, sealed container labeled
"Non-hazardous Chemical Waste" and with the full chemical name.

Disposal Procedure:

o Consult your institution's environmental health and safety (EHS) office for the specific
protocol for disposing of non-hazardous chemical waste.

e Do not pour Muscone down the drain or dispose of it in the regular trash unless explicitly
permitted by your institution's EHS guidelines.

Quantitative Data Summary

The following tables provide a summary of the known quantitative data for Muscone.

Physical and Chemical Properties
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Property Value Source
Molecular Formula C16H300
Molecular Weight 238.41 g/mol
Appearance .Colf)rle.ss t.o p.ale yellow
liquid/oily liquid
Boiling Point 328 °C
Melting Point -15°C
Flash Point >100 °C (>212 °F)
Density 0.9221 g/cms3

Vapor Pressure

0.000095 mmHg @ 23°C

Solubility

Very slightly soluble in water;

miscible with alcohol

Toxicological Data

Endpoint Result Species Source
Acute Oral Toxicity Low Not specified
Acute Dermal Toxicity Low Not specified

) o May cause skin ]
Skin Irritation T Rabbit

irritation
o May cause eye -

Eye Irritation Not specified

irritation

Occupational Exposure Limits
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Organization Limit
OSHA No established limit
ACGIH No established limit

By adhering to these safety and logistical guidelines, researchers can confidently and safely
incorporate Muscone into their laboratory workflows, fostering a culture of safety and scientific
excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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